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Compound of Interest

Compound Name: Calcium Maleate

Cat. No.: B1233713 Get Quote

Chemical Structure and Identification
Calcium malate is an ionic compound formed between a calcium cation (Ca²⁺) and a malate

anion. The malate anion is derived from malic acid, a dicarboxylic acid that plays a role in the

citric acid cycle (Krebs cycle). The chemical formula is Ca(C₄H₄O₅).[4] The calcium ion forms

an ionic bond with the two carboxylate groups of the malate molecule.

Table 1: Chemical Identifiers for Calcium Malate
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Identifier Value Reference(s)

IUPAC Name
Calcium 2-
hydroxybutanedioate

[5]

CAS Number
16426-50-9 (Primary), 17482-

42-7
[5]

Molecular Formula C₄H₄CaO₅ [5][6]

Molecular Weight 172.15 g/mol [5]

Canonical SMILES
C(C(C(=O)[O-])O)C(=O)[O-].

[Ca+2]
[7]

InChI

InChI=1S/C4H6O5.Ca/c5-

2(4(8)9)1-3(6)7;/h2,5H,1H2,

(H,6,7)(H,8,9);/q;+2/p-2

[5][7]

InChIKey
OLOZVPHKXALCRI-

UHFFFAOYSA-L
[5][7]

ECHA InfoCard 100.037.710 [5]

| E Number | E352 |[3][5] |

Physicochemical Properties
Calcium malate is typically a white, odorless, crystalline powder or granular solid.[3][4] It is

characterized by its slight solubility in water, a property that distinguishes it from the more

soluble calcium citrate malate complex but provides higher bioavailability compared to calcium

carbonate.[3][5][8]

Table 2: Physicochemical Data for Calcium Malate
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Property Value Reference(s)

Appearance
White granules or white
powder

[3][4]

Odor Odorless [9]

Flavor Neutral, slightly bitter, salty [6]

Solubility in Water
Slightly soluble (approx. 5 g/L

at 25°C)
[5][9]

Solubility in Alcohol Soluble [3]

pH (1% solution) ~7.0 [6]

Boiling Point
305.00 to 307.00 °C @ 760.00

mm Hg
[10]

Flash Point 153.33 °C (308.00 °F) [10]

| Calcium Content | Approx. 20.0% - 23.5% |[4][6] |

Synthesis and Manufacturing
The synthesis of calcium malate is typically achieved through a straightforward acid-base

reaction. Common methods involve the reaction of malic acid with a calcium source such as

calcium carbonate or calcium hydroxide.[3][11]

Experimental Protocol: Laboratory Synthesis of Calcium
Malate
This protocol describes a general method for synthesizing calcium malate from malic acid and

calcium carbonate.

Materials:

L-Malic Acid (C₄H₆O₅)

Calcium Carbonate (CaCO₃)
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Deionized Water

Magnetic Stirrer and Stir Bar

Heating Mantle

pH Meter

Buchner Funnel and Filter Paper

Drying Oven

Procedure:

Dissolution: Prepare an aqueous solution of L-malic acid by dissolving a specific molar

amount in deionized water in a beaker.

Reaction: While stirring the malic acid solution, slowly add an equimolar amount of calcium

carbonate powder. The reaction will produce carbon dioxide gas, causing effervescence.[8]

Reaction: C₄H₆O₅ (aq) + CaCO₃ (s) → Ca(C₄H₄O₅) (s) + H₂O (l) + CO₂ (g)

Completion: Continue stirring until the evolution of CO₂ ceases and the pH of the solution

approaches neutral (~7.0). Gentle heating (40-60°C) can be applied to facilitate the reaction.

[8]

Precipitation & Isolation: The slightly soluble calcium malate will precipitate out of the

solution. Cool the mixture to room temperature to maximize precipitation.

Filtration: Isolate the white precipitate by vacuum filtration using a Buchner funnel.

Washing: Wash the collected solid with a small amount of cold deionized water to remove

any unreacted starting materials.

Drying: Dry the purified calcium malate in a drying oven at a temperature below 100°C until a

constant weight is achieved.
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General Synthesis Workflow for Calcium Malate
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General Synthesis Workflow for Calcium Malate

Analytical Methods and Characterization
The characterization of calcium malate involves confirming its identity, purity, and calcium

content. Techniques such as X-ray fluorescence (XRF) spectroscopy are employed for

quantitative elemental analysis.

Experimental Protocol: Determination of Calcium
Content by XRF
This protocol provides a simplified methodology for determining the calcium content in a

sample of calcium malate powder using X-ray fluorescence spectroscopy, as suggested by the

literature.[12]

Objective: To quantify the percentage of calcium in a synthesized calcium malate sample.

Apparatus:

Sequential single-channel X-ray fluorescence spectrometer

Sample press machine

Standard reference materials of calcium compounds with known concentrations
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Procedure:

Calibration: Prepare a series of calibration standards using certified reference materials of

calcium compounds. Press each standard into a thin pellet.

Sample Preparation: Take a representative sample of the synthesized calcium malate

powder. Press the powder into a thin, uniform pellet using the press machine. The entire

sample preparation process typically takes less than 10 minutes.[12]

XRF Analysis:

Place the first calibration standard pellet into the XRF spectrometer.

Irradiate the sample with X-rays, causing the atoms to emit fluorescent (or secondary) X-

rays at energy levels characteristic of each element.

Measure the intensity of the characteristic X-rays for calcium.

Repeat the measurement for all calibration standards to generate a calibration curve

(Intensity vs. Concentration).

Sample Measurement: Place the calcium malate sample pellet into the spectrometer and

measure the intensity of the calcium fluorescence signal under the same conditions as the

standards.

Quantification: Use the calibration curve to determine the calcium concentration in the

sample based on its measured signal intensity.
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Analytical Workflow for Calcium Content by XRF
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Analytical Workflow for Calcium Content by XRF

Applications in Research and Drug Development
Calcium malate's primary application stems from its excellent bioavailability as a calcium

supplement.[13] It serves as a calcium fortifier in functional foods, beverages, and

pharmaceutical formulations designed to treat and prevent calcium deficiency disorders like

osteoporosis.[2][3]

Nutritional Supplements: It is a preferred form of calcium for individuals with compromised

digestive function or those taking medications that reduce stomach acid, as its absorption is

less dependent on an acidic environment.[1]

Food Fortification: As a food additive (E352), it is used as an acidity regulator and flavor

enhancer.[3][5]

Drug Development: The malate anion is an intermediate in the Krebs cycle, suggesting it

may offer metabolic benefits. Calcium-based biomaterials, including malates, are being
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explored for their potential in controlled-release drug delivery systems and as scaffolds for

bone regeneration.[14]

Biological Role and Signaling Pathways
Upon ingestion and absorption, calcium malate dissociates into calcium ions (Ca²⁺) and malate

anions. Both components are biologically active and integrated into metabolic processes.

Calcium Signaling Pathway
The released calcium ions contribute to the body's calcium pool, which is critical for numerous

physiological functions, including bone mineralization, muscle contraction, and nerve impulse

transmission.[1] Ca²⁺ is a universal second messenger that activates a vast array of cellular

responses through the calcium signaling pathway.[15][16] A common activation route involves

G protein-coupled receptors (GPCRs) and the phospholipase C (PLC) pathway.[17]

An external signal (e.g., a hormone) binds to a GPCR.

The activated GPCR activates PLC.

PLC cleaves the membrane lipid PIP₂ into IP₃ and DAG.

IP₃ diffuses through the cytosol and binds to IP₃ receptors on the endoplasmic reticulum

(ER), causing the release of stored Ca²⁺ into the cytosol.

The resulting increase in intracellular Ca²⁺ concentration triggers downstream cellular

responses, such as enzyme activation and gene transcription.[17]
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Canonical Calcium Signaling Pathway (PLC/IP3)
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Canonical Calcium Signaling Pathway (PLC/IP3)
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Metabolic Fate of Malate
The malate anion is a key intermediate in the citric acid cycle, a central metabolic pathway for

energy production. Malate can be transported into the mitochondria and oxidized to

oxaloacetate by the enzyme malate dehydrogenase, a reaction that generates NADH, which is

subsequently used in oxidative phosphorylation to produce ATP.

Conclusion
Calcium malate is a well-characterized compound with significant applications in the nutritional

and pharmaceutical industries. Its chemical structure, centered on the ionic interaction between

calcium and the biologically relevant malate anion, underpins its key property of high

bioavailability. A thorough understanding of its synthesis, analytical characterization, and role in

fundamental biological pathways is essential for researchers and professionals working on

calcium supplementation, food science, and the development of novel drug delivery systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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